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Compound of Interest

Compound Name: 5-Iodo-dCTP

Cat. No.: B15602304 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount, especially when handling specialized chemical compounds. This guide provides

essential, immediate safety and logistical information for the handling of 5-Iodo-2'-

deoxycytidine triphosphate (5-Iodo-dCTP), a halogenated nucleotide analog. Adherence to

these procedures is critical for minimizing risk and ensuring the integrity of your research.

Immediate Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for 5-Iodo-dCTP is not readily available, data from

the closely related compound, 2'-deoxy-5-iodouridine, indicates potential for skin and eye

irritation.[1] As a general precaution for halogenated compounds, it is crucial to prevent contact

with skin and eyes and to avoid inhalation of any aerosols.[2][3]

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek prompt medical attention.[1][3][4]

Skin Contact: Promptly wash the affected area with soap and water. Remove any

contaminated clothing and wash it before reuse. If irritation persists, seek medical advice.[1]

[5]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[1][5]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Personal Protective Equipment (PPE)
A comprehensive assessment of your specific laboratory conditions is necessary to ensure the

highest level of safety. However, the following PPE is considered the minimum requirement

when handling 5-Iodo-dCTP.

PPE Category Specification Rationale

Hand Protection
Double-gloving with disposable

nitrile gloves

Provides robust protection

against incidental chemical

contact.[3]

Eye Protection
ANSI Z87.1-compliant

chemical splash goggles

Protects against splashes of

the solution.[1]

Body Protection A fully buttoned laboratory coat
Shields skin and personal

clothing from potential spills.

Respiratory Protection
Not generally required if

handled in a fume hood

Use a NIOSH-approved

respirator if there is a risk of

aerosol generation outside of a

ventilated enclosure.[1]

Operational Plan: From Receipt to Use
Proper handling at every stage is crucial for both safety and maintaining the integrity of 5-Iodo-
dCTP.

1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leaks.

5-Iodo-dCTP is typically shipped on gel packs and should be stored at -20°C immediately

upon arrival.[6][7]
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Short-term exposure to ambient temperatures (up to one week cumulative) is generally

acceptable.[6][7]

Store the container tightly closed in a dry, well-ventilated area, away from direct sunlight and

incompatible materials such as strong oxidizing agents and strong bases.[1]

2. Preparation and Handling:

All handling of 5-Iodo-dCTP solutions should be conducted within a certified chemical fume

hood to minimize inhalation exposure.

Before opening, briefly centrifuge the vial to collect the solution at the bottom.[6]

Allow the vial to equilibrate to room temperature before opening to avoid moisture

condensation.

Use sterile, nuclease-free pipette tips and tubes to prevent contamination.

3. Experimental Use:

5-Iodo-dCTP is utilized in various molecular biology applications, including as a substrate for

DNA polymerases for DNA synthesis.[8][9]

Follow established laboratory protocols for your specific application, such as PCR,

sequencing, or mutagenesis.

Quantitative Data Summary
The following table summarizes the key quantitative data for 5-Iodo-dCTP, primarily sourced

from supplier information.
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Property Value Source

Molecular Formula C₉H₁₅N₃O₁₃P₃I (free acid) [6][7]

Molecular Weight 593.05 g/mol (free acid) [6][7]

CAS Number 31747-59-8 [6][7]

Appearance
Colorless to slightly yellow

solution in water
[6][7]

Storage Temperature -20°C [6][7]

pH 7.5 ±0.5 [6][7]

Purity ≥ 95% (HPLC) [6]

Concentration
Typically 10 mM - 11 mM or

100 mM
[6][10]

λmax 293 nm [6]

Disposal Plan
Proper disposal of 5-Iodo-dCTP and associated waste is a critical component of laboratory

safety and environmental responsibility.

Waste Segregation: All materials contaminated with 5-Iodo-dCTP, including pipette tips,

tubes, and gloves, must be treated as hazardous chemical waste.

Waste Containers:

Liquid Waste: Collect all aqueous solutions containing 5-Iodo-dCTP in a designated,

clearly labeled, and leak-proof hazardous waste container.

Solid Waste: Dispose of all contaminated solid materials in a separate, clearly labeled

hazardous waste container.

Labeling: The hazardous waste container must be labeled with "Hazardous Waste," the full

chemical name "5-Iodo-2'-deoxycytidine triphosphate," and the associated hazards.
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Institutional Procedures: Follow your institution's specific guidelines for the disposal of

hazardous chemical waste. Contact your Environmental Health and Safety (EHS)

department for detailed instructions. Do not dispose of 5-Iodo-dCTP down the drain or in the

regular trash.

Workflow for Safe Handling of 5-Iodo-dCTP
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Caption: This diagram outlines the procedural workflow for the safe handling of 5-Iodo-dCTP in

a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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